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Introduction

Methyl Pamplemousse®, a synthetic fragrance ingredient, is a cornerstone in the creation of
vibrant and enduring citrus accords, particularly those reminiscent of grapefruit.[1][2][3]
Commercially known under trade names such as Amarocit® (Symrise) and Methyl
Pamplemousse® (Givaudan), this acetal has carved a significant niche in the perfumer's
palette due to its remarkable stability and its ability to impart a fresh, bitter, and zesty grapefruit
peel character to a wide array of formulations.[1][4][5] This technical guide provides a
comprehensive overview of the chemical structure, IUPAC nomenclature, physicochemical
properties, synthesis, and applications of Methyl Pamplemousse, offering field-proven insights
for professionals in research and product development.

Chemical Structure and Nomenclature

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1294712#bc-rfq
https://www.smolecule.com/products/s705119
https://bulkaroma.com/products/methyl-pamplemousse-givaudan
https://www.de-kruiderie.nl/product/methyl-pamplemousse-givaudan-ac/?lang=en
https://www.smolecule.com/products/s705119
https://www.specialchem.com/cosmetics/product/symrise-amarocit
https://www.scentspiracy.com/fragrance-ingredients/p/amarocit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl Pamplemousse is a dimethyl acetal of an unsaturated aldehyde. Its chemical structure
is characterized by a hexene backbone with methyl and gem-dimethyl substitutions, and a
dimethoxy group at the terminal carbon.

Molecular Structure:
Caption: Chemical Structure of Methyl Pamplemousse.

The systematic IUPAC name for Methyl Pamplemousse is 6,6-dimethoxy-2,5,5-trimethylhex-
2-ene.[3][6][7] However, due to the interchangeability in numbering the carbon chain, it is also
referred to as 1,1-dimethoxy-2,2,5-trimethyl-4-hexene.[3][9]

Other synonyms and identifiers include:
o Grapefruit Acetal[1][5]

o Amarocit®[4][5]

o Methyl Pomello[10]

e Pomelocit[10]

e CAS Number: 67674-46-8[1][11]

e Molecular Formula: C11H2202[1][8]

e Molecular Weight: 186.3 g/mol [1][8]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl Pamplemousse is presented in the
table below.
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Property Value Source(s)
Appearance Colorless to pale yellow liquid [1]8]
Fresh, citrus, grapefruit peel,
Odor Profile with bitter, woody, and green [1][2][12]
nuances
Boiling Point 215°C [8]
Density Approximately 0.877 g/cm3 [13]
Flash Point 75 °C [13]
Refractive Index @ 20°C 1.430 - 1.450 [12]
Log P 4.3 [8]
Good stability in various
functional bases, particularly
Stability alkaline media like soaps. Poor  [4][12]

stability in acidic cleaners and

antiperspirants.

Synthesis of Methyl Pamplemousse

The industrial synthesis of Methyl Pamplemousse is primarily achieved through the acid-

catalyzed acetalization of 2,2,5-trimethyl-4-hexenal with methanol.[1][13]

Synthesis Pathway

Qsobutyraldehyde)\

Prenyl Chloride

(2,2,5-trimethyl-4-hexenaD

' Methanol =

Methyl Pamplemousse

Acid Catalyst (e.g., CaClz)
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Caption: Synthetic route to Methyl Pamplemousse.

Proposed Experimental Protocol

While specific industrial protocols are proprietary, a plausible laboratory-scale synthesis can be

outlined based on established organic chemistry principles for acetalization.

Materials:

2,2,5-trimethyl-4-hexenal

Methanol (anhydrous)

Anhydrous Calcium Chloride (or another suitable acid catalyst like p-toluenesulfonic acid)
Anhydrous sodium sulfate

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Brine

Procedure:

To a stirred solution of 2,2,5-trimethyl-4-hexenal in an excess of anhydrous methanol, add a
catalytic amount of anhydrous calcium chloride.

The reaction mixture is stirred at room temperature for several hours, and the progress is
monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction is quenched by the addition of a saturated sodium
bicarbonate solution.

The aqueous layer is extracted with diethyl ether.
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e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and filtered.

e The solvent is removed under reduced pressure.
e The crude product is purified by vacuum distillation to yield pure Methyl Pamplemousse.
Causality of Experimental Choices:

Anhydrous Conditions: The presence of water can shift the equilibrium of the acetalization
reaction back towards the starting materials, hence the use of anhydrous methanol and
drying agents is crucial for achieving a high yield.[14]

Acid Catalyst: The acetalization reaction is acid-catalyzed. The acid protonates the carbonyl
oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to
nucleophilic attack by methanol.[14]

Excess Methanol: Using an excess of methanol helps to drive the equilibrium towards the
formation of the acetal product, in accordance with Le Chatelier's principle.[14]

Aqueous Workup: The use of sodium bicarbonate solution neutralizes the acid catalyst, and
the subsequent extractions and washing steps remove any remaining starting materials, by-
products, and salts.

Vacuum Distillation: Purification by vacuum distillation is suitable for high-boiling liquids like
Methyl Pamplemousse, as it allows for distillation at a lower temperature, preventing thermal
degradation of the product.

Spectroscopic Characterization

The structural elucidation and purity assessment of Methyl Pamplemousse are typically
performed using a combination of spectroscopic techniques.

Expected Spectroscopic Data:

¢ IH NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
characteristic signals for the various proton environments in the molecule. Key signals would
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include singlets for the gem-dimethyl protons and the methoxy protons, as well as signals for
the vinylic and aliphatic protons, with their respective chemical shifts and coupling patterns.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum would display
distinct peaks for each unique carbon atom in the structure, including the acetal carbon, the
olefinic carbons, and the various aliphatic and methoxy carbons.

e Mass Spectrometry (MS): Electron impact mass spectrometry would likely show a molecular
ion peak corresponding to the molecular weight of Methyl Pamplemousse (m/z 186). The
fragmentation pattern would be characteristic of acetals, with common losses of methoxy
groups and cleavage of the carbon chain.[1]

e Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
for C-H stretching and bending vibrations, C=C stretching of the alkene, and strong C-O
stretching vibrations associated with the acetal group. The absence of a strong C=0
stretching band would confirm the conversion of the starting aldehyde.

Applications in Fragrance and Consumer Products

Methyl Pamplemousse is a versatile ingredient in modern perfumery, valued for its ability to:

o Create Realistic Grapefruit Accords: Its fresh, bitter, and slightly sulfurous notes are crucial
for building authentic and long-lasting grapefruit scents.[1][5] The natural compound primarily
responsible for the characteristic aroma of grapefruit is the potent thiol, grapefruit mercaptan.
[15] While Methyl Pamplemousse does not contain sulfur, its overall profile mimics certain
desirable aspects of the natural grapefruit aroma.

o Enhance Citrus Top Notes: It provides a sparkling and effervescent lift to citrus compositions,
bringing a modern and sophisticated character.[13]

e Boost Vetiver Accords: The bitter and green facets of Methyl Pamplemousse complement the
earthy and woody notes of vetiver, creating a unique and appealing synergy.[8][12]

» Improve Stability in Functional Products: Due to its acetal structure, Methyl Pamplemousse
exhibits excellent stability in alkaline environments, making it a preferred choice for scenting
soaps, detergents, and other personal care products where aldehydes would be unstable.[2]
[4][12]
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Stability and Hydrolysis

The stability of Methyl Pamplemousse is a key factor in its widespread use. As an acetal, it is
relatively stable under neutral and basic conditions. However, in the presence of acid and
water, it can undergo hydrolysis to revert to the parent aldehyde and alcohol.[14][16]

Mechanism of Acid-Catalyzed Hydrolysis

. N
Methyl Pamplemousse + Hs0 Protonated Acetal CH;OH

2,2,5-trimethyl-4-hexenal

Hemiacetal Intermediate

Click to download full resolution via product page
Caption: Simplified mechanism of acid-catalyzed hydrolysis of Methyl Pamplemousse.

The rate-determining step in the hydrolysis of acetals is the formation of a resonance-stabilized
carbocation intermediate.[13][17] The stability of this intermediate, and therefore the rate of
hydrolysis, is influenced by the surrounding chemical environment, particularly the pH. This
explains the poor stability of Methyl Pamplemousse in acidic formulations such as some
cleaners and antiperspirants.[4][12]

Conclusion

Methyl Pamplemousse is a testament to the ingenuity of synthetic fragrance chemistry,
providing perfumers and formulators with a stable and versatile ingredient to achieve fresh and
vibrant citrus notes. Its unique chemical structure, characterized by the acetal functionality, is
directly responsible for its desirable olfactory profile and its enhanced stability in a variety of
consumer products. A thorough understanding of its chemical properties, synthesis, and
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stability is paramount for its effective and innovative application in the fields of fragrance,
cosmetics, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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